Cas no 256519-10-5 (4-fluoro-1,3-dihydrobenzimidazol-2-one)

• Product Name: 4-fluoro-1,3-dihydrobenzimidazol-2-one
• CAS No: 256519-10-5
• MF: C₇H₅FN₂O
• MW: 152.125804662704
• MDL: MFCD18814470
• CID: 246911
• PubChem ID: 22745225
• Update Time: 2025-04-19

4-fluoro-1,3-dihydrobenzimidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-1,3-dihydrobenzoimidazol-2-one
• 4-Fluoro-1H-benzo[d]imidazol-2(3H)-one
• 2H-Benzimidazol-2-one,4-fluoro-1,3-dihydro-
• 4-Fluoro-1,3-dihydro-2H-benzimidazol-2-one
• 4-fluoro-1,3-dihydro-2H-1,3-benzimidazole-2-one
• 4-fluoro-1H-5-indazolecarboxylic acid methyl ester
• 4-fluoro-1H-indazole-5-carboxylic acid methyl ester
• 2H-Benzimidazol-2-one,4-fluoro-1,3-dihydro-(9CI)
• 4-fluoro-2,3-dihydro-1H-1,3-benzodiazol-2-one
• 2H-Benzimidazol-2-one, 4-fluoro-1,3-dihydro-
• VVYKWGJCWMEJHV-UHFFFAOYSA-N
• 4-Fluoro-2-hydroxy-1H-benzimidazole
• NE43768
• 4-fluoro-1,3-dihydrobenzimidazol-2-one
• 4-Fluoro-1,3-dihydro-benzoimidazol-2-one
• 4-Fluoro-1,3-dihydro-2H-1,3-benzimidazole
• AMY28895
• A877521
• CS-0043978
• 256519-10-5
• SCHEMBL742199
• Z1575308465
• MFCD18814470
• AKOS014052658
• AKOS022177855
• DS-14147
• C74328
• EN300-111463
• SY119600
• DB-270240

• MDL： MFCD18814470
• Inchi： 1S/C7H5FN2O/c8-4-2-1-3-5-6(4)10-7(11)9-5/h1-3H,(H2,9,10,11)
• InChI Key： VVYKWGJCWMEJHV-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2=C1NC(N2)=O

Computed Properties

• Exact Mass: 152.03900
• Monoisotopic Mass: 152.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 41.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 116.9±19.0 °C at 760 mmHg
• Flash Point: 24.5±21.5 °C
• PSA: 48.91000
• LogP: 1.40760
• Vapor Pressure: 17.8±0.2 mmHg at 25°C

4-fluoro-1,3-dihydrobenzimidazol-2-one Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature(BD282559)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles